N-(2-methyl-3-nitrophenyl)-2-phenoxypropanamide

• IUPAC Name: N-(2-methyl-3-nitrophenyl)-2-phenoxypropanamide
• InChI: InChI=1S/C16H16N2O4/c1-11-14(9-6-10-15(11)18(20)21)17-16(19)12(2)22-13-7-4-3-5-8-13/h3-10,12H,1-2H3,(H,17,19)
• InChI Key: COQFLLJLASBMII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)C(C)OC2=CC=CC=C2
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

N-(2-methyl-3-nitrophenyl)-2-phenoxypropanamide is an organic compound with a complex structure that includes a nitrophenyl group, a phenoxy group, and a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methyl-3-nitrophenyl)-2-phenoxypropanamide typically involves multiple steps. One common method starts with the nitration of 2-methylphenylacetic acid to produce 2-methyl-3-nitrophenylacetic acid . This intermediate is then reacted with phenoxypropanoyl chloride under basic conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, the use of catalysts and advanced purification techniques such as recrystallization and chromatography are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

N-(2-methyl-3-nitrophenyl)-2-phenoxypropanamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under specific conditions.

Reduction: The compound can be reduced using reagents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The phenoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of N-(2-methyl-3-aminophenyl)-2-phenoxypropanamide.

Reduction: Formation of this compound.

Substitution: Formation of various substituted phenoxypropanamides depending on the nucleophile used.

Scientific Research Applications

N-(2-methyl-3-nitrophenyl)-2-phenoxypropanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of N-(2-methyl-3-nitrophenyl)-2-phenoxypropanamide involves its interaction with specific molecular targets. The nitrophenyl group can participate in electron transfer reactions, while the phenoxy group can interact with hydrophobic pockets in proteins. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

N-(2-methyl-3-nitrophenyl)acetamide: Similar structure but lacks the phenoxy group.

N-(2-methyl-3-nitrophenyl)cyclohexanecarboxamide: Contains a cyclohexane ring instead of the propanamide backbone

Uniqueness

N-(2-methyl-3-nitrophenyl)-2-phenoxypropanamide is unique due to the presence of both the nitrophenyl and phenoxy groups, which confer distinct chemical and biological properties. This combination allows for versatile applications in various fields, making it a valuable compound for research and industrial purposes.